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Compound of Interest

Compound Name: L-Leucine

Cat. No.: B559552

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is a critical
component of research and development. This guide provides detailed procedures for the
proper disposal of L-Leucine, a common amino acid used in various scientific applications.
While L-Leucine is generally considered non-hazardous, adherence to established protocols is
essential to maintain a safe laboratory environment and comply with regulations.[1]

Summary of L-Leucine Disposal and Safety
Information

The following table summarizes key information for the safe handling and disposal of L-
Leucine.
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Parameter Information Source(s)

Chemical Name L-Leucine [1]
(S)-2-Amino-4-

Synonyms ) ) [1]
methylpentanoic acid

CAS Number 61-90-5 [1]

Appearance White crystalline powder [1]
Dispose of as solid chemical

Primary Disposal Route waste through a licensed [2]

disposal company.

Prohibited Disposal

Do not dispose of down the

drain or into sewer systems.[3]

[4]

Personal Protective Equipment
(PPE)

Safety glasses or goggles,

laboratory coat, and gloves.[2]

[3]

Accidental Release Measures

Sweep up spilled material to
avoid dust formation and place
it in a suitable, closed

container for disposal.[2]

Step-by-Step Disposal Protocol for L-Leucine

This protocol outlines the procedural steps for the proper disposal of L-Leucine from a
laboratory setting.

o Personal Protective Equipment (PPE): Before handling L-Leucine for disposal, ensure you
are wearing the appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves.[2][3]

e \Waste Collection:
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o Collect solid L-Leucine waste in a clearly labeled, sealed container.[3] The label should
include the full chemical name, "L-Leucine," and indicate that it is non-hazardous
chemical waste.

o Do not mix L-Leucine waste with other chemical waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) office.[3]

Spill Management:

[¢]

In the event of a spill, avoid generating dust.[2]

[e]

Carefully sweep up the solid material.[2]

[e]

Place the collected L-Leucine into a designated and properly labeled waste container.[2]

o

Wash the spill site after the material has been collected.[1]
Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area for chemical
waste.

o Keep the container away from incompatible materials, such as strong oxidizing agents.[1]

[5]
Final Disposal:

o Arrange for the disposal of the L-Leucine waste through your institution's EHS program or
a licensed chemical waste disposal company.[2]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[2]
Disposal of Contaminated Materials:

o Dispose of contaminated items such as gloves and empty containers as you would the
unused product.[2] These items should be placed in the designated solid chemical waste
container.
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Important Note on Drain Disposal: While some non-hazardous, water-soluble chemicals may
be permitted for drain disposal with large amounts of water, this practice is not recommended
for L-Leucine in the absence of specific ecotoxicity and biodegradability data.[3] To prevent
any potential environmental impact, avoid disposal via the sanitary sewer.[3]

Consult Local Regulations: Always consult your institution's EHS guidelines and local
regulations for chemical waste disposal, as requirements can vary.[3]

L-Leucine Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Leucine.
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Caption: Workflow for the proper disposal of L-Leucine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b559552?utm_src=pdf-body-img
https://www.benchchem.com/product/b559552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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